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Compound of Interest

Compound Name: N 563

Cat. No.: B1663612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-563 is a synthetic chemical compound identified as an analog of 15-deoxyspergualin.[1]

Unlike its parent compound, which is known for its immunosuppressive properties, N-563

exhibits potent immunostimulatory activity.[2] This unique characteristic has positioned N-563

as a compound of interest for its potential therapeutic applications in enhancing the body's

immune response against infections. Research has specifically highlighted its efficacy in

promoting resistance to opportunistic fungal pathogens such as Candida albicans.[2][3] This

document provides a comprehensive technical overview of N-563, summarizing key research

findings, experimental data, and methodologies.

Chemical Properties:

Property Value

CAS Number 140686-92-6[1][4]

Molecular Formula C15H29N5O5[1]

Molecular Weight 359.43 g/mol [1]

Biological Activity and Mechanism of Action
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The primary documented biological effect of N-563 is its immunostimulatory capacity. The

precise signaling pathways through which N-563 exerts its effects are not yet fully elucidated in

publicly available research. However, experimental evidence points towards the modulation of

key cellular components of the innate and adaptive immune systems.

The known immunostimulatory effects of N-563 include:

Augmented Neutrophil Phagocytic Activity: N-563 has been shown to enhance the ability of

neutrophils, a type of white blood cell, to engulf and destroy pathogens.[2]

Enhanced Delayed-Type Hypersensitivity (DTH) Reaction: The compound strengthens the

DTH response, a T-cell-mediated immune reaction important for combating intracellular

pathogens.[2]

Based on these observations, a proposed, though not yet fully detailed, mechanism of action

for N-563 is the upregulation of signaling pathways that govern the activation and effector

functions of phagocytes and T-lymphocytes.

Logical Relationship of N-563's Immunostimulatory Action:
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Caption: Logical flow of N-563's immunostimulatory effects.

Preclinical Data: In Vivo Efficacy Against Candida
albicans
A pivotal study investigated the protective effects of N-563 against systemic Candida albicans

infection in both normal and immunosuppressed mouse models. The findings from this
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research are summarized below.

Table 1: Summary of In Vivo Efficacy of N-563 against C. albicans Infection in Mice[2]

Animal Model
Treatment
Group

Dosage Duration Outcome

Normal Mice N-563 10 mg/kg
3 days prior to

infection

Significantly

prolonged

survival time

Immunosuppress

ed Mice

(Cyclophosphami

de-treated)

N-563 3 mg/kg
3 days prior to

infection

Significantly

prolonged

survival time

Immunosuppress

ed Mice

(Cyclophosphami

de-treated)

N-563 10 mg/kg
3 days prior to

infection

Significantly

prolonged

survival time

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the primary research

on N-563.

In Vivo Anti-Candida albicans Activity
Experimental Workflow for In Vivo Efficacy Study:
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Animal Model Preparation

Treatment Regimen

Infection

Outcome Measurement
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Caption: Workflow for the in vivo anti-Candida albicans study.

Animals: The specific strain of mice used in the original study is not detailed in the available

abstract.

Immunosuppression: Mice were rendered immunosuppressed by a single dose of

cyclophosphamide administered four days prior to infection.

Treatment: N-563 was administered for three consecutive days before the fungal challenge.

Infection: A systemic infection was induced with Candida albicans.

Endpoint: The primary outcome measured was the survival time of the mice post-infection.

Neutrophil Phagocytic Activity Assay
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While the exact protocol used for N-563 is not available, a general methodology for assessing

neutrophil phagocytosis is as follows:

Neutrophil Isolation: Neutrophils are isolated from the peripheral blood of treated and control

animals.

Opsonization of Pathogens:Candida albicans cells are opsonized with serum to facilitate

phagocytosis.

Co-incubation: Isolated neutrophils are co-incubated with the opsonized C. albicans.

Quantification: The phagocytic activity is quantified by microscopy (counting the number of

ingested yeast cells per neutrophil) or by flow cytometry using fluorescently labeled yeast.

Delayed-Type Hypersensitivity (DTH) Assay
A standard protocol for a DTH assay in mice is outlined below:

Sensitization: Mice are sensitized by a subcutaneous injection of a specific antigen (in this

case, related to C. albicans) emulsified in an adjuvant.

Challenge: Several days after sensitization, the mice are challenged by injecting the antigen

into a hind footpad or ear.

Measurement: The DTH response is quantified by measuring the increase in footpad or ear

thickness at 24 to 72 hours after the challenge, which is indicative of the inflammatory

response.

Conclusion and Future Directions
N-563 is a promising immunostimulatory compound with demonstrated in vivo efficacy against

a significant fungal pathogen. Its ability to enhance neutrophil and T-cell responses suggests a

broad potential for applications in infectious diseases and potentially in immuno-oncology.

Future research should focus on:

Elucidating the Molecular Target and Signaling Pathway: Identifying the specific cellular

receptors and downstream signaling cascades activated by N-563 is crucial for a complete
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understanding of its mechanism of action.

Cytokine Profiling: A detailed analysis of the cytokine and chemokine profiles induced by N-

563 would provide further insight into its immunomodulatory effects.

Broader Efficacy Studies: Investigating the efficacy of N-563 against other pathogens,

including bacteria and viruses, would expand its potential therapeutic applications.

Pharmacokinetics and Toxicology: Comprehensive studies on the absorption, distribution,

metabolism, excretion, and toxicity of N-563 are necessary for its further development as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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